Cas no 70598-15-1 (1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl-)

1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl- structure
70598-15-1 structure
Product Name:1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl-
CAS No:70598-15-1
MF:C17H13FN2O2
MW:296.295727491379
CID:546984
PubChem ID:14770003
Update Time:2025-04-19

1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-3-phenyl-
    • 2-[1-(4-fluorophenyl)-3-phenylpyrazol-4-yl]acetic acid
    • 70598-15-1
    • [1-(4-Fluorophenyl)-3-phenyl-1H-pyrazol-4-yl]acetic acid
    • 2-(1-(4-Fluorophenyl)-3-phenyl-1H-pyrazol-4-yl)acetic acid
    • DTXSID90563836
    • SCHEMBL11153382
    • Inchi: 1S/C17H13FN2O2/c18-14-6-8-15(9-7-14)20-11-13(10-16(21)22)17(19-20)12-4-2-1-3-5-12/h1-9,11H,10H2,(H,21,22)
    • InChI Key: IATZOGIYRUCVGC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1C=C(CC(=O)O)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 296.09619
  • Monoisotopic Mass: 296.09610582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
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